3-chloro-N-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]-4-fluorobenzene-1-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-chloro-N-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]-4-fluorobenzene-1-sulfonamide is a useful research compound. Its molecular formula is C17H17ClFN3O4S2 and its molecular weight is 445.91. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Applications in Antimicrobial and Antiproliferative Agents
Sulfonamides are well-documented for their role in synthesizing biologically active compounds with potential antimicrobial and antiproliferative properties. For instance, the design and synthesis of N-ethyl-N-methylbenzenesulfonamide derivatives have been explored for their effectiveness as antimicrobial and antiproliferative agents. These compounds, including various biologically active moieties like thiazoles and imidazo[2,1-b]thiazole, have shown significant activity against different human cell lines, including lung and liver carcinomas, showcasing their potential in cancer research and treatment (Shimaa M. Abd El-Gilil, 2019).
Carbonic Anhydrase Inhibitors for Tumor-associated Isozymes
Another significant application of sulfonamides is in the development of carbonic anhydrase inhibitors. These compounds have been studied for their inhibition of tumor-associated isozyme IX, with implications for antitumor therapy. Halogenated sulfonamides, in particular, have been synthesized and tested for their inhibitory activity against this isozyme, suggesting a pathway for designing more potent and selective inhibitors that could serve as therapeutic agents against various cancers (M. Ilies et al., 2003).
Antimicrobial Screening and Molecular Docking Studies
Sulfonamide derivatives have also been explored for their antimicrobial properties. The synthesis of fluoro-substituted sulfonamide benzothiazoles, for instance, has been conducted with the aim of identifying potent biodynamic agents. These compounds have undergone antimicrobial screening, revealing their potential in combating microbial infections. Molecular docking studies further provide insights into the mode of action of these compounds, potentially guiding the development of more effective antimicrobial agents (V. Jagtap et al., 2010).
Mechanism of Action
Target of Action
It’s worth noting that many bioactive aromatic compounds containing the indole nucleus have been found to bind with high affinity to multiple receptors .
Mode of Action
Indole derivatives, which may share structural similarities, have been found to possess various biological activities .
Biochemical Pathways
Indole derivatives have been associated with a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .
Result of Action
Indole derivatives have been associated with a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Action Environment
The influence of environmental factors on the action, efficacy, and stability of 3-chloro-N-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]-4-fluorobenzene-1-sulfonamide is not specified in the search results. Such factors could include pH, temperature, and the presence of other molecules or ions.
It’s also worth noting that the compound may share some similarities with indole derivatives, which have been found to possess a wide range of biological activities .
properties
IUPAC Name |
3-chloro-N-[2-(3-cyclopropyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-1-yl)ethyl]-4-fluorobenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17ClFN3O4S2/c18-14-11-13(7-8-15(14)19)27(23,24)20-9-10-21-16-3-1-2-4-17(16)22(12-5-6-12)28(21,25)26/h1-4,7-8,11-12,20H,5-6,9-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMXCHJPRFRSFBZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N2C3=CC=CC=C3N(S2(=O)=O)CCNS(=O)(=O)C4=CC(=C(C=C4)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17ClFN3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.